Cas no 1788949-80-3 (3-Methyl-N-[2-oxo-2-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide)

• Product Name: 3-Methyl-N-[2-oxo-2-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide
• CAS No: 1788949-80-3
• MF: C₁₅H₁₉N₅O₃S
• MW: 349.408061265945
• CID: 5367723
• Update Time: 2025-11-01

3-Methyl-N-[2-oxo-2-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-N-[2-oxo-2-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide

• Inchi： 1S/C15H19N5O3S/c1-12-3-2-4-14(9-12)24(22,23)17-10-15(21)19-7-5-13(11-19)20-8-6-16-18-20/h2-4,6,8-9,13,17H,5,7,10-11H2,1H3
• InChI Key： ZFORDGYZHUKGTJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(=O)N2CCC(N3C=CN=N3)C2)(=O)=O)=CC=CC(C)=C1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 611.6±65.0 °C(Predicted)
• pka: 9.64±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Methyl-N-[2-oxo-2-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide

Introduction to 3-Methyl-N-[2-oxo-2-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide and Its Significance in Modern Chemical Biology

3-Methyl-N-[2-oxo-2-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide, identified by its CAS number 1788949-80-3, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This sulfonamide derivative exhibits a complex structural framework that integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and therapeutic development. The compound's molecular architecture incorporates a benzenesulfonamide core, which is a well-established motif in medicinal chemistry, known for its ability to modulate biological pathways through interactions with specific targets.

The presence of a 1H-1,2,3-triazole moiety within the structure is particularly noteworthy. Triazoles are heterocyclic compounds that have garnered significant attention due to their versatility and bioactivity. They are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In the case of 3-Methyl-N-[2-oxo-2-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide, the triazole ring is linked to a pyrrolidine scaffold, which further enriches the compound's pharmacological potential. Pyrrolidines are another class of heterocycles that are widely recognized for their role in medicinal chemistry, often serving as key components in bioactive molecules.

The sulfonamide functional group at the nitrogen position of the molecule is another critical feature. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific positioning of the sulfonamide group in 3-Methyl-N-[2-oxo-2-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide suggests that it may interact with biological targets in a manner that could elicit therapeutic effects. The compound's overall structure suggests a potential for modulation of enzyme activity or receptor binding, which are key mechanisms in drug action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The integration of machine learning algorithms has further enhanced our ability to identify potential drug candidates by analyzing large datasets of bioactive compounds. In this context, 3-Methyl-N-[2-oxo-2-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide has been subjected to virtual screening studies to evaluate its interaction with various biological targets. These studies have revealed promising binding affinities with enzymes and receptors implicated in inflammatory diseases and cancer.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern organic chemistry techniques. The construction of the triazole ring is particularly challenging due to the need for precise control over reaction conditions to avoid unwanted side products. However, recent developments in transition-metal-catalyzed reactions have provided more efficient and selective methods for triazole formation. Similarly, the incorporation of the pyrrolidine moiety requires careful consideration to ensure optimal regioselectivity and yield.

In terms of biological activity, preliminary in vitro assays have demonstrated that 3-Methyl-N-[2-oxo-2-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]ethyl]benzenesulfonamide exhibits inhibitory effects on certain enzymes associated with inflammatory pathways. These findings align with the growing interest in developing small-molecule inhibitors that can modulate inflammatory responses without systemic side effects. The compound's sulfonamide group appears to be crucial for its inhibitory activity, suggesting that further optimization around this core structure could lead to more potent derivatives.

Additionally, the benzenesulfonamide moiety may contribute to the compound's solubility and bioavailability characteristics. Solubility is a critical factor in drug development as it directly impacts absorption and distribution within the body. By optimizing the solubility profile through structural modifications, researchers can enhance the pharmacokinetic properties of 3-Methyl-N-[2-oxo-2-[3-(1H-1,2,3-triazol-1-y l)-1-pyrrolidinyl]ethyl]benzenesulfonamide, making it more suitable for therapeutic applications.

The potential applications of this compound extend beyond anti-inflammatory therapies. Emerging research suggests that sulfonamides may also play a role in antiviral and anticancer treatments. The structural features of 3-Methyl-N-[2-o xo - 2 - [ 3 - ( 1 H - 1 , 2 , 3 - tri az ol - 1 - yl ) - 1 - pyr rol idin y l ] eth yl ] ben zenes ul fon am ide make it an attractive candidate for further exploration in these areas. For instance, its ability to interact with specific enzymes involved in cancer cell proliferation could lead to novel chemotherapeutic agents.

The development of new drugs is often a lengthy and resource-intensive process involving multiple stages from discovery to clinical trials. However，the use of high-throughput screening technologies has accelerated this process by allowing rapid testing of thousands of compounds against various biological targets。In this context，1788949 - 80 - 3 has been screened using automated platforms to identify potential hits that could be further developed into lead compounds。These screens have provided valuable insights into its pharmacological profile，highlighting its potential as a starting point for drug design。

The safety profile of any new compound is paramount before it can be considered for therapeutic use。Preclinical studies，including toxicity assays，are essential to assess potential adverse effects。While initial data on 1788949 - 80 - 3 suggests that it is well-tolerated at tested doses，further studies are needed to fully understand its safety margins。These studies will also help determine optimal dosing regimens and identify any potential interactions with other medications。

The role of computational tools in drug discovery cannot be overstated。Molecular docking simulations have been used extensively to predict how 1788949 - 80 - 3 might interact with target proteins。These simulations provide atomic-level insights into binding mechanisms，allowing researchers to refine structures for improved efficacy。By leveraging these computational methods，scientists can design derivatives with enhanced properties while minimizing experimental trial-and-error。

Future directions for research on 1788949 - 80 - 3 include exploring its mechanism of action at a deeper level。Understanding how this compound exerts its effects can provide critical insights into developing more effective treatments。Additionally，studies on its metabolic stability will be crucial for determining if it can be developed into a viable drug candidate。Metabolic degradation can significantly reduce a drug's effectiveness，so optimizing metabolic resistance is an important consideration。

The integration of interdisciplinary approaches has been instrumental in advancing pharmaceutical research。Collaborations between organic chemists，biologists，and computer scientists have led to innovative solutions in drug discovery。For instance，combining experimental synthesis with computational modeling has allowed researchers to rapidly identify promising candidates like 1788949 - 80 - 3。This collaborative approach continues to drive progress toward developing new therapies for various diseases。

In conclusion,1788949 - 80 - 3 represents an intriguing sulfonamide derivative with significant potential in pharmaceutical research。Its complex structure incorporates multiple pharmacophoric elements that suggest broad biological activity，including anti-inflammatory and anticancer properties。While further research is needed to fully elucidate its therapeutic applications，the initial findings are promising enough to warrant continued investigation。As our understanding of molecular interactions grows，compounds like 1788949 - 80 - 3 will play an increasingly important role in developing next-generation drugs.